4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid

• Molecular Formula: C16H14O3S
• Molecular Weight: 286.3 g/mol
• IUPAC Name: 4-oxo-4-(4-phenylsulfanylphenyl)butanoic acid
• InChI: InChI=1S/C16H14O3S/c17-15(10-11-16(18)19)12-6-8-14(9-7-12)20-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,19)
• InChI Key: ORYBFBIMKFXPEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=C(C=C2)C(=O)CCC(=O)O

Description

4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid is a useful research compound. Its molecular formula is C16H14O3S and its molecular weight is 286.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(4-Fluoro-phenyl)-4-oxo-butyric acid (10.0 g, 51 mmol), thiophenol (5.2 g, 51 mmol), thiophenol (5.2 g, 51 mmol) and powdered potassium carbonate (13.8 g, 100 mmol) were added to 25 mL of dimethyl sulfoxide (DMSO). The reaction mixture was heated to 110° C. for 2 hours, then cooled and diluted by addition of 250 mL water. The aqueous mixture was extracted three times with 100 mL of EtOAc, and the combined organic layers were dried (MgSO4), and evaporated under reduced pressure to yield 11 g (38.5 mmol, 75.5%) of 4-oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid as a crude solid. MS: 287 (M+H)+.

Synthesis routes and methods II

Procedure details

4-(4-Fluoro-phenyl)-4-oxo-butyric acid (10.0 g, 51 mmol), thiophenol (5.2 g, 51 mmol) and powdered potassium carbonate (13.8 g, 100 mmol) were added to 25 mL of dimethyl sulfoxide (DMSO). The reaction mixture was heated to 10° C. for 2 hours, then cooled and diluted by addition of 250 mL water. The aqueous mixture was extracted three times with 100 mL of EtOAc, and the combined organic layers were dried (MgSO4), and evaporated under reduced pressure to yield 11 g (38.5 mmol, 75.5%) of 4-oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid as a crude solid. MS: 287 (M+H)+.